Cas no 1604-11-1 (Dimethyl 2-methylsuccinate)

• Product Name: Dimethyl 2-methylsuccinate
• CAS No: 1604-11-1
• Molecular Formula: C₇H₁₂O₄
• Molecular Weight: 160.16778
• MDL: MFCD00008449
• CID: 117864
• PubChem ID: 24850770

Dimethyl 2-methylsuccinate Properties

Names and Identifiers

• Dimethyl 2-methylsuccinate
• Ethyl methyl ester of butanedioic acid
• methyl-butanedioicacidimethylester
• Methylsuccinic acid dimethyl ester
• Succinic acid, methyl-, dimethyl ester
• 2-Methylsuccinic acid dimethyl
• 2-Methylsuccinic acid dimethyl ester
• Butanedioic acid,2-methyl-, 1,4-dimethyl ester
• DIMETHYL METHYLSUCCINATE
• 2-Methyl-succinic acid dimethyl ester
• Butanedioic acid, 2-methyl-, dimethyl ester
• (Methyl)butanedioic acid dimethyl ester
• AS-19222
• NS00046422
• EINECS 216-506-1
• SB44881
• FT-0693235
• FT-0694960
• Butanedioic acid, methyl-, dimethyl ester
• A816295
• AI3-28480
• AKOS015915773
• Dimethyl methylsuccinate, 98%
• J-009719
• dimethyl 2-methylbutanedioate
• BAA60411
• n-methylthiopyrrolidone
• MFCD00008449
• Butanedioic acid, 2-methyl-, 1,4-dimethyl ester
• 1,4-dimethyl 2-methylbutanedioate
• CS-0204877
• SCHEMBL186433
• SB45286
• 1604-11-1
• DTXSID10870892
• dimethyl 2-methyl-succinate
• A853562
• FT-0638245
• DB-052534
• DB-045960

• MDL： MFCD00008449
• InChIKey： NFOQJNGQQXICBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O4/c1-5(7(9)11-3)4-6(8)10-2/h5H,4H2,1-3H3
• SMILES： CC(CC(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 160.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.074
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 0.35860
• PSA: 52.6
• Refractive Index: n20/D 1.42(lit.)
• Boiling Point: 196 °C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.4±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.076 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters